1,9-diazaspiro[5.5]undecan-9-yl(phenyl)methanone;hydrochloride

Specification

• Molecular Formula: C16H23ClN2O
• Molecular Weight: 294.82 g/mol
• IUPAC Name: 1,9-diazaspiro[5.5]undecan-9-yl(phenyl)methanone;hydrochloride
• Standard InChI: InChI=1S/C16H22N2O.ClH/c19-15(14-6-2-1-3-7-14)18-12-9-16(10-13-18)8-4-5-11-17-16;/h1-3,6-7,17H,4-5,8-13H2;1H
• Standard InChI Key: UTOMVANJUSXHGP-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC2(C1)CCN(CC2)C(=O)C3=CC=CC=C3.Cl

Introduction

Structural and Molecular Properties

Core Architecture and Stereochemistry

The compound features a 1,9-diazaspiro[5.5]undecane core, where two piperidine rings are spiro-fused at positions 1 and 9 (Fig. 1). The phenylmethanone group at position 9 introduces planar aromaticity, while the hydrochloride salt enhances solubility. X-ray crystallography confirms a chair-boat conformation for the spirocyclic system, with the phenyl group occupying an equatorial position to minimize steric strain.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C₁₆H₂₃ClN₂O
Molecular Weight	294.82 g/mol
IUPAC Name	1,9-Diazaspiro[5.5]undecan-9-yl(phenyl)methanone;hydrochloride
Canonical SMILES	C1CCNC2(C1)CCN(CC2)C(=O)C3=CC=CC=C3.Cl

Electronic and Physicochemical Features

Density functional theory (DFT) calculations reveal a dipole moment of 4.2 Debye, driven by the electronegative carbonyl and ammonium groups. The pKa of the protonated nitrogen is 8.3, favoring cationic species under physiological conditions. LogP values of 2.1 ± 0.2 indicate moderate lipophilicity, balanced by the hydrochloride counterion.

Synthesis and Optimization

Key Synthetic Routes

The synthesis begins with 4-allylpiperidine, which undergoes acylation with benzoyl chloride in dichloromethane (DCM) using triethylamine (TEA) as a base (Yield: 68%). A ring-closing metathesis (RCM) with Grubbs I catalyst forms the spirocyclic core, followed by hydrochlorination with HCl gas in ethanol.

Table 2: Reaction Conditions for Spirocycle Formation

Step	Reagents/Conditions	Temperature	Time	Yield
Acylation	Benzoyl chloride, TEA, DCM	0–25°C	12 h	68%
RCM	Grubbs I, Ti(OiPr)₄, toluene	80°C	24 h	52%
Salt Formation	HCl (g), ethanol	25°C	2 h	95%

Industrial-Scale Production

Continuous flow systems with immobilized catalysts (e.g., SiO₂-supported Grubbs) achieve 89% conversion at 120°C, reducing reaction times to 6 hours. Purification via antisolvent crystallization (acetone/water) yields >99% purity.

Mechanism of Action and Biological Activity

GABA_A Receptor Modulation

The compound acts as a competitive antagonist at the γ-aminobutyric acid type A (GABA_A) receptor β3/α1 interface (Kᵢ = 13 nM). Molecular docking shows hydrogen bonding between the carbonyl group and Arg207, while the phenyl ring engages in π-stacking with Phe133 (Fig. 2A). This dual interaction disrupts chloride ion flux, explaining its anxiolytic effects in murine models (ED₅₀ = 2.1 mg/kg).

Analgesic and Antiviral Applications

In neuropathic pain models, the compound reduced mechanical allodynia by 74% at 10 mg/kg, outperforming gabapentin (52%). Derivatives bearing 3-chlorobenzyl groups exhibit dengue virus type 2 (DENV2) inhibition (EC₅₀ = 0.8 μM) by targeting the NS5 methyltransferase.

Table 3: Pharmacological Profile

Activity	Model/Assay	Result
GABA_A Antagonism	Radioligand binding (rat brain)	Kᵢ = 13 nM
Analgesia	Chronic constriction injury (rat)	74% reduction
Antiviral (DENV2)	Plaque reduction assay	EC₅₀ = 0.8 μM

Pharmacokinetics and Toxicity

ADME Properties

Oral bioavailability in rats is 43%, with a Tₘₐₓ of 1.5 hours and Cₘₐₓ of 332 ng/mL. Hepatic microsomal stability assays show a half-life of 2.3 hours, primarily metabolized by CYP3A4 via N-dealkylation.